3-(benzyloxy)-N-(4-bromo-2-methylphenyl)benzamide

• IUPAC Name: N-(4-bromo-2-methylphenyl)-3-phenylmethoxybenzamide
• InChI: InChI=1S/C21H18BrNO2/c1-15-12-18(22)10-11-20(15)23-21(24)17-8-5-9-19(13-17)25-14-16-6-3-2-4-7-16/h2-13H,14H2,1H3,(H,23,24)
• InChI Key: VVMGUBFZIODZFK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Br)NC(=O)C2=CC(=CC=C2)OCC3=CC=CC=C3
• Molecular Formula: C21H18BrNO2
• Molecular Weight: 396.3 g/mol

Description

3-(benzyloxy)-N-(4-bromo-2-methylphenyl)benzamide is a chemical compound that belongs to the class of benzamide derivatives. It has been widely studied for its potential applications in scientific research, particularly in the fields of medicinal chemistry and drug discovery.

Scientific Research Applications

3-(benzyloxy)-N-(4-bromo-2-methylphenyl)benzamide has been studied for its potential applications in medicinal chemistry and drug discovery. It has been shown to exhibit inhibitory activity against certain enzymes and receptors, making it a potential candidate for the development of new drugs for the treatment of various diseases.

Mechanism of Action

The mechanism of action of 3-(benzyloxy)-N-(4-bromo-2-methylphenyl)benzamide involves its interaction with specific enzymes and receptors in the body. It has been shown to inhibit the activity of certain enzymes, such as proteases and kinases, which are involved in various cellular processes. It also exhibits binding affinity towards specific receptors, such as G protein-coupled receptors, which are involved in signal transduction pathways.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-(benzyloxy)-N-(4-bromo-2-methylphenyl)benzamide depend on its specific target enzymes and receptors. It has been shown to exhibit anti-inflammatory, anti-cancer, and anti-viral properties in various studies. It also exhibits potential for the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

The advantages of using 3-(benzyloxy)-N-(4-bromo-2-methylphenyl)benzamide in lab experiments include its high potency and selectivity towards specific enzymes and receptors, as well as its potential for the development of new drugs. However, its limitations include its potential toxicity and side effects, as well as the need for further studies to determine its safety and efficacy in humans.

Future Directions

For research on 3-(benzyloxy)-N-(4-bromo-2-methylphenyl)benzamide include the development of new derivatives with improved potency and selectivity towards specific enzymes and receptors, as well as the investigation of its potential applications in the treatment of various diseases. Further studies are also needed to determine its safety and efficacy in humans, as well as its potential for drug development.

Synthesis Methods

The synthesis of 3-(benzyloxy)-N-(4-bromo-2-methylphenyl)benzamide involves the reaction of 4-bromo-2-methylbenzoic acid with benzoyl chloride in the presence of a base, followed by the reaction of the resulting benzoyl chloride with benzyl alcohol in the presence of a catalyst. The final product is obtained through purification and isolation processes.